Cas no 595567-13-8 (Phosphonic acid, [1,1':4',1''-terphenyl]-4,4''-diylbis-)

• Product Name: Phosphonic acid, [1,1':4',1''-terphenyl]-4,4''-diylbis-
• CAS No: 595567-13-8
• MF: C₁₈H₁₆O₆P₂
• MW: 390.263566970825
• CID: 338286
• PubChem ID: 71442854
• Update Time: 2025-04-19

Phosphonic acid, [1,1':4',1''-terphenyl]-4,4''-diylbis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1,1':4',1''-terphenyl]-4,4''-diylbis-
• [4-[4-(4-phosphonophenyl)phenyl]phenyl]phosphonic acid
• DTXSID40851710
• [1~1~,2~1~:2~4~,3~1~-Terphenyl]-1~4~,3~4~-diylbis(phosphonic acid)
• 595567-13-8

• Inchi： 1S/C18H16O6P2/c19-25(20,21)17-9-5-15(6-10-17)13-1-2-14(4-3-13)16-7-11-18(12-8-16)26(22,23)24/h1-12H,(H2,19,20,21)(H2,22,23,24)
• InChI Key： RWWZTTYQRYZYNM-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 390.04228
• Monoisotopic Mass: 390.04221222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06